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Compound of Interest

Compound Name: 1-(2-Bromoethyl)pyrrole

CAS No.: 78358-86-8

Cat. No.: B1279573

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior
Application Scientist
This technical guide provides a comprehensive overview of the spectroscopic data for 1-(2-
bromoethyl)pyrrole, a key intermediate in synthetic and medicinal chemistry.[1] While

experimentally acquired spectra for this specific compound are not readily available in the

public domain, this guide synthesizes predicted data based on established principles of nuclear

magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS),

supported by comparative data from analogous structures. This approach provides a robust

framework for the characterization and quality control of 1-(2-bromoethyl)pyrrole in a

research and development setting.

Introduction to 1-(2-Bromoethyl)pyrrole
1-(2-Bromoethyl)pyrrole (CAS No. 78358-86-8) is a heterocyclic compound with a molecular

formula of C₆H₈BrN and a molecular weight of 174.04 g/mol .[2][3] Its structure consists of a
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pyrrole ring N-substituted with a bromoethyl group. This functionalization makes it a valuable

building block for the synthesis of a variety of more complex molecules with potential

applications in pharmaceuticals and materials science.[1] Accurate spectroscopic

characterization is paramount for confirming the identity and purity of this intermediate,

ensuring the integrity of subsequent synthetic steps.

Caption: Experimental workflow for NMR analysis.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Predicted IR Spectrum
The IR spectrum of 1-(2-bromoethyl)pyrrole is expected to show characteristic absorption

bands for the C-H and C-N bonds of the pyrrole ring, as well as the C-H and C-Br bonds of the

alkyl chain.
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Wavenumber (cm⁻¹) Vibrational Mode Intensity Justification

3100-3000 Aromatic C-H stretch Medium

Characteristic of C-H

bonds on the pyrrole

ring.

2960-2850 Aliphatic C-H stretch Medium-Strong

Corresponding to the

methylene groups of

the bromoethyl chain.

~1530, ~1470

C=C and C-N

stretching (Pyrrole

ring)

Medium-Strong

Typical ring stretching

vibrations for pyrrole

and its derivatives. [4]

~1350
C-N stretch (Alkyl-

Aryl)
Medium

Vibration of the bond

between the ethyl

group and the pyrrole

nitrogen.

750-700 C-H out-of-plane bend Strong

Characteristic bending

vibration of C-H bonds

on the pyrrole ring.

650-550 C-Br stretch Medium-Strong

Characteristic

stretching vibration of

the carbon-bromine

bond.

Predicted IR frequencies are based on data for pyrrole and alkyl halides. [5][6]

Experimental Protocol for IR Spectroscopy
Methodology:

Sample Preparation (Neat Liquid): Place a drop of neat 1-(2-bromoethyl)pyrrole between

two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin film.

Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.
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Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹. Acquire a

background spectrum of the clean salt plates prior to running the sample.

Data Processing: The instrument software will automatically ratio the sample spectrum to the

background spectrum to generate the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation.

Predicted Mass Spectrum (Electron Ionization)
Under electron ionization (EI), 1-(2-bromoethyl)pyrrole is expected to show a molecular ion

peak and several characteristic fragment ions. The presence of bromine will be indicated by a

characteristic isotopic pattern for the molecular ion and bromine-containing fragments

(approximately equal intensity for M+ and M+2).

m/z Proposed Fragment Justification

173/175 [C₆H₈BrN]⁺˙ (Molecular Ion)

The parent ion, showing the

characteristic isotopic pattern

for one bromine atom.

94 [C₆H₈N]⁺ Loss of a bromine radical (•Br).

67
[C₄H₅N]⁺˙ (Pyrrole radical

cation)

Cleavage of the N-C bond of

the ethyl group, resulting in the

stable pyrrole radical cation.

This is expected to be a major

fragment. [7]

108/110 [C₂H₄Br]⁺ Bromomethyl cation.

Key Fragmentation Pathway
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Caption: Predicted major fragmentation pathway of 1-(2-bromoethyl)pyrrole in EI-MS.

Experimental Protocol for Mass Spectrometry
Methodology:

Sample Introduction: Introduce a dilute solution of 1-(2-bromoethyl)pyrrole in a volatile

organic solvent (e.g., methanol or dichloromethane) into the mass spectrometer via a direct

insertion probe or through a gas chromatograph (GC-MS).

Ionization: Utilize electron ionization (EI) at a standard energy of 70 eV.

Mass Analysis: Scan a mass range appropriate for the expected molecular weight and

fragments (e.g., m/z 40-300).

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to

confirm the structure.

Conclusion
This technical guide provides a detailed prediction and interpretation of the NMR, IR, and MS

spectroscopic data for 1-(2-bromoethyl)pyrrole. By understanding these characteristic

spectral features, researchers, scientists, and drug development professionals can confidently

identify and assess the purity of this important synthetic intermediate. The provided

experimental protocols offer a standardized approach for acquiring high-quality spectroscopic

data in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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